Cas no 1881558-76-4 (1-(pentan-3-yloxy)methyl-1H-pyrazol-4-amine)

• Product Name: 1-(pentan-3-yloxy)methyl-1H-pyrazol-4-amine
• CAS No: 1881558-76-4
• MF: C₉H₁₇N₃O
• MW: 183.250781774521
• CID: 6048759
• PubChem ID: 165473883
• Update Time: 2025-10-30

1-(pentan-3-yloxy)methyl-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-(pentan-3-yloxy)methyl-1H-pyrazol-4-amine
• 1881558-76-4
• EN300-1108669
• 1-[(pentan-3-yloxy)methyl]-1H-pyrazol-4-amine

• Inchi： 1S/C9H17N3O/c1-3-9(4-2)13-7-12-6-8(10)5-11-12/h5-6,9H,3-4,7,10H2,1-2H3
• InChI Key： ZIAHQSVLLLDXPH-UHFFFAOYSA-N
• SMILES： O(CN1C=C(C=N1)N)C(CC)CC

Computed Properties

• Exact Mass: 183.137162174g/mol
• Monoisotopic Mass: 183.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 53.1Ų

Additional information on 1-(pentan-3-yloxy)methyl-1H-pyrazol-4-amine

Comprehensive Overview of 1-(pentan-3-yloxy)methyl-1H-pyrazol-4-amine (CAS No. 1881558-76-4)

1-(pentan-3-yloxy)methyl-1H-pyrazol-4-amine, with the CAS number 1881558-76-4, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyrazole family, known for its versatile applications in drug discovery and material science. The unique structural features of 1-(pentan-3-yloxy)methyl-1H-pyrazol-4-amine, including its amine and ether functional groups, make it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its potential in developing novel therapeutics and crop protection agents, aligning with the growing demand for sustainable and efficient chemical solutions.

The compound's molecular structure and physicochemical properties have been extensively studied to understand its reactivity and stability. With a molecular weight of 183.25 g/mol and a boiling point estimated at 280-300°C, 1-(pentan-3-yloxy)methyl-1H-pyrazol-4-amine exhibits moderate solubility in polar solvents like ethanol and dimethyl sulfoxide (DMSO). These characteristics make it suitable for various laboratory applications, including high-throughput screening and medicinal chemistry projects. Its synthetic versatility allows for modifications to enhance bioavailability and target specificity, addressing key challenges in modern drug development.

In recent years, the demand for custom synthesis and building blocks like 1-(pentan-3-yloxy)methyl-1H-pyrazol-4-amine has surged, driven by advancements in precision medicine and green chemistry. The compound's role in heterocyclic chemistry is particularly noteworthy, as it serves as a precursor for N-heterocyclic carbenes and ligand design. Additionally, its potential in catalysis and polymer science has sparked interest among material scientists. As industries shift toward eco-friendly and cost-effective solutions, 1-(pentan-3-yloxy)methyl-1H-pyrazol-4-amine is poised to play a pivotal role in next-generation innovations.

From a market perspective, the compound's applications span pharmaceutical intermediates, agrochemical formulations, and specialty chemicals. Its compatibility with microwave-assisted synthesis and flow chemistry techniques further enhances its appeal for industrial-scale production. Researchers and manufacturers alike are exploring its potential in drug delivery systems and bioconjugation, leveraging its amine group for covalent bonding with biomolecules. The compound's patent landscape also reflects its growing importance, with several filings highlighting its utility in anticancer agents and antimicrobial coatings.

Looking ahead, the scientific community continues to investigate the structure-activity relationships of 1-(pentan-3-yloxy)methyl-1H-pyrazol-4-amine to unlock new applications. Its integration into combinatorial libraries and fragment-based drug design underscores its relevance in hit-to-lead optimization. Furthermore, the compound's alignment with AI-driven drug discovery trends positions it as a key player in accelerating R&D timelines. As regulatory frameworks evolve to support sustainable chemistry, 1-(pentan-3-yloxy)methyl-1H-pyrazol-4-amine is expected to meet stringent environmental and safety standards, ensuring its long-term viability in global markets.